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Compound of Interest

Compound Name: Vanillic acid glucoside

Cat. No.: B13382986

An In-depth Technical Guide to Vanillic Acid Glucoside

Introduction

Vanillic acid glucoside, also known as vanillic acid 4-3-D-glucoside, is a phenolic compound
and a hydrolyzable tannin.[1][2] It is the glucoside of vanillic acid, which is an oxidized form of
vanillin.[3] This compound is found in a variety of natural sources, including the fruits of
Capsicum annuum, the leaves of Salvia rosmarinus (rosemary), and plants such as Crataegus
sp. and Punica granatum.[1][2][4][5] Vanillic acid glucoside is noted for its potential biological
activities, including antioxidant and anti-inflammatory properties, and is a subject of research
for its applications in drug development and food science.[3][6][7] This document provides a
comprehensive overview of its physical and chemical properties, experimental protocols for its
study, and its role in relevant biological pathways.

Physical and Chemical Properties

Vanillic acid glucoside is a white to light yellow crystalline powder.[8] Its properties are
summarized in the tables below.

General Physicochemical Properties
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Property Value Source(s)
3-methoxy-4-
[(2S,3R,4S,5S,6R)-3,4,5-
IUPAC Name trihydroxy-6- [419]
(hydroxymethyl)oxan-2-
ylJoxybenzoic acid
Vanillic acid 4-B-D-glucoside,
4-Hydroxy-3-methoxybenzoic
Synonyms ) ] o [5][9][10][11]
acid 4-B-D-glucoside, Vanillic
acid 4-B-D-glucopyranoside
CAS Number 32142-31-7 [4][5][10][11]
Molecular Formula C14H1809 [4115]16]1[10]
Molecular Weight 330.29 g/mol [L][4][5][10][11]
Appearance White to light yellow powder [8]
Melting Point 168-172 °C [8]
pKa (Predicted) Weakly acidic [12]
logP (Predicted) -0.97to-1.5 [41[12]
Solvent Solubility Source(s)
Water Soluble (11.6 g/L predicted) [6191[12]
DMSO Soluble (20 mg/ml) [2][6]1[9][13]
Methanol Soluble 9]
DMF Soluble (10 mg/ml) [2][6]
PBS (pH 7.2) 10 mg/ml [2]

Spectroscopic Data
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Technique Data Source(s)

Precursor Type: [M+Na]*,
LC-MS (ESI-MS) [4]
Precursor m/z: 353.084

UV-Vis (Amax) 247,288 nm [2]

Data available and used for
1H-NMR, 3C-NMR ) ] ] ) [6][9]
identity confirmation

Experimental Protocols
Biosynthesis of Vanillin-B-D-Glucoside

The biotechnological production of vanillic acid glucoside and its precursor, vanillin
glucoside, can be achieved via fermentation using engineered microorganisms like
Saccharomyces cerevisiae or Acinetobacter baylyi ADP1.[14][15][16] The pathway typically
starts from a precursor like ferulic acid or protocatechuate.

Methodology:

e Precursor Conversion: Ferulic acid is converted to vanillin. This step is often achieved
through the action of microorganisms like Streptomyces setonii.[17]

e Enzymatic Steps: The synthesis pathway from protocatechuate involves three key
heterologous enzymes:[15]

o Catechol O-methyltransferase (COMT): Catalyzes the conversion of protocatechuate to
vanillate.

o Carboxylic Acid Reductase (CAR): Reduces vanillate to vanillin.

o UDP-glycosyltransferase (UGT): Glycosylates vanillin to form vanillin-3-D-glucoside.[14]
[15]

o Cultivation: The engineered host is cultivated in a suitable fermentation medium containing a
carbon source (e.g., glucose). The precursor (e.g., ferulic acid) is added to the culture.[16]
[17]
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o Extraction: After fermentation, the broth is filtered, and the product is extracted using a

suitable solvent.[17]

Biosynthesis Pathway Key Enzymes

Catechol Carboxylic Acid
Protocatechuate T UDP-glycosyltransferase

COMT

UGT

Vanillin-B-D-Glucoside

Click to download full resolution via product page

Biosynthesis of Vanillin-3-D-Glucoside.

Isolation and Purification from Natural Sources

Vanillic acid glucoside can be isolated from plant extracts. A general protocol involves

extraction followed by chromatographic purification.

Methodology:

o Extraction: Plant material (e.g., vanilla pods) is subjected to extraction using a suitable
solvent system. Natural deep eutectic solvents (NADES) have been explored as green

alternatives to conventional solvents.[18]
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¢ Liquid-Liquid Extraction (for precursor vanillin): A crude extract can be purified by adjusting
the pH. The solution is made alkaline (pH > 8) and extracted with a non-polar solvent to
remove impurities. The aqueous phase, containing the phenolate form of the compound, is
retained.[17][19]

o Precipitation: The pH of the aqueous phase is lowered (pH 4-7) to precipitate the purified
compound.[17][19]

o Adsorption Chromatography: For final purification, a non-polar resin (e.g., SP700) is used.
[18]

o The crude extract is loaded onto the column.
o The column is washed to remove impurities.

o The purified vanillic acid glucoside is eluted using a solvent like ethanol, with the pH of
the feed solution optimized (e.g., pH 4.0) for highest purity.[18]

Plant Material

Solvent Extraction
(e.g., NADES)

e —
Crude Extract

Adsorption Chromatography
(e.g., SP700 Resin)

Purified Vanillic
Acid Glucoside
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Workflow for Isolation and Purification.

Characterization

The identity and purity of vanillic acid glucoside are confirmed using standard analytical
techniques.

Methodology:

e High-Performance Liquid Chromatography (HPLC): Used to determine the purity of the
compound. A purity of 295% is common for commercial standards.[6][13]

e Mass Spectrometry (MS): Confirms the molecular weight and elemental formula. ESI-MS is
commonly used to identify the molecular ion peak.[6][9]

e Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR are used to elucidate
the chemical structure, confirming the connectivity of the vanillic acid and glucose moieties.

[6]1°]

Biological Activity and Signaling Pathways

While research on vanillic acid glucoside is ongoing, the biological activities are often inferred
from its aglycone, vanillic acid. Vanillic acid exhibits a range of pharmacological effects,
including antioxidant, anti-inflammatory, and hepatoprotective activities.[3][7] It is suggested
that these effects are mediated through the modulation of key cellular signaling pathways.

Akt/leNOS Signaling Pathway

Vanillic acid, a metabolite of cyanidin-3-glucoside, has been shown to improve nitric oxide (NO)
bioavailability in endothelial cells under inflammatory stress (e.g., induced by TNF-a).[20] This
protective effect is mediated by the activation of the Akt-eNOS signaling pathway.

Mechanism:

 Inflammatory stimulus (TNF-a) induces oxidative stress in endothelial cells.
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« Vanillic acid upregulates the expression and activation (phosphorylation) of Akt (Protein
Kinase B).

+ Activated Akt then phosphorylates and activates endothelial nitric oxide synthase (eNOS).

« Activated eNOS increases the production of nitric oxide (NO), a key molecule in maintaining
vascular homeostasis.[20]

TNF-a Vanillic Acid
(Inflammatory Stress) (or Glucoside)

‘. Inhibits
N\ (via stress)
\

Activates

Activates
Phosphorylates)

1 Nitric Oxide (NO)
Bioavailability

Endothelial Protection
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Vanillic Acid and the Akt-eNOS Pathway.

AMPK Signaling Pathway
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Vanillic acid has shown promise in models of metabolic syndrome by activating the AMP-
activated protein kinase (AMPK) signaling pathway.[7] Activation of AMPK is crucial for
regulating cellular energy homeostasis.

Mechanism:

¢ Vanillic acid activates AMPK.

o AMPK activation leads to downstream effects such as:

o Inhibition of adipogenesis (fat cell formation) by downregulating markers like PPARYy.

o Reduction of lipid accumulation in the liver.

o Promotion of mitochondrial synthesis and thermogenesis in adipose tissues.

o These effects collectively contribute to improved glucose tolerance, reduced body weight,
and decreased insulin resistance.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
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Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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